molecular formula C11H15NO2 B8403798 1-(4-Isopropyloxypyridin-2-yl)-propan-2-one

1-(4-Isopropyloxypyridin-2-yl)-propan-2-one

Cat. No.: B8403798
M. Wt: 193.24 g/mol
InChI Key: LRXGELTYKCNAMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Isopropyloxypyridin-2-yl)-propan-2-one is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H15NO2

Molecular Weight

193.24 g/mol

IUPAC Name

1-(4-propan-2-yloxypyridin-2-yl)propan-2-one

InChI

InChI=1S/C11H15NO2/c1-8(2)14-11-4-5-12-10(7-11)6-9(3)13/h4-5,7-8H,6H2,1-3H3

InChI Key

LRXGELTYKCNAMZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=CC(=NC=C1)CC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 4-isopropyloxy-2-methylpyridine (687 mg) in tetrahydrofuran (7 ml) was added a solution of n-butyllithium in n-hexane (1.63M, 3.34 ml) dropwise at −50° C. under a nitrogen atmosphere, and the mixture was warmed to 0° C. The mixture was cooled to −50° C., and N,N-dimethylacetamide (0.549 ml) was added dropwise. Then the mixture was warmed to room temperature, poured into a saturated aqueous ammonium chloride solution and extracted with ethyl acetate (100 ml). The organic layer was washed with brine, dried over sodium sulfate and evaporated under reduced pressure. The residue was purified by column chromatography (silica gel 50 g, 25% ethyl acetate in n-hexane) to give 1-(4-isopropyloxypyridin-2-yl)-propan-2-one (652 mg).
Quantity
687 mg
Type
reactant
Reaction Step One
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0 (± 1) mol
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reactant
Reaction Step One
Quantity
7 mL
Type
solvent
Reaction Step One
Quantity
3.34 mL
Type
solvent
Reaction Step One
Quantity
0.549 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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